![molecular formula C16H19N3O3S B5336454 N-[5-(3-phenoxypropyl)-1,3,4-thiadiazol-2-yl]tetrahydro-2-furancarboxamide](/img/structure/B5336454.png)
N-[5-(3-phenoxypropyl)-1,3,4-thiadiazol-2-yl]tetrahydro-2-furancarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(3-phenoxypropyl)-1,3,4-thiadiazol-2-yl]tetrahydro-2-furancarboxamide, also known as PTIO, is a chemical compound that has been widely used in scientific research. PTIO is a nitric oxide (NO) scavenger, which means that it can remove NO from biological systems. This property has made PTIO a valuable tool for studying the physiological and biochemical effects of NO.
Mechanism of Action
N-[5-(3-phenoxypropyl)-1,3,4-thiadiazol-2-yl]tetrahydro-2-furancarboxamide works by reacting with NO to form a stable nitroxide radical. This reaction effectively removes NO from the system, preventing it from interacting with other molecules. This property has made this compound a valuable tool for studying the effects of NO on biological processes.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In studies on blood pressure regulation, this compound has been shown to reduce the vasodilatory effects of NO, leading to an increase in blood pressure. In studies on immune response, this compound has been shown to inhibit the production of inflammatory cytokines. In studies on neurotransmission, this compound has been shown to modulate the release of neurotransmitters.
Advantages and Limitations for Lab Experiments
N-[5-(3-phenoxypropyl)-1,3,4-thiadiazol-2-yl]tetrahydro-2-furancarboxamide has several advantages for use in lab experiments. Its ability to selectively remove NO from biological systems allows researchers to study the effects of NO on specific physiological processes. Additionally, this compound is relatively stable and easy to handle, making it a convenient tool for researchers. However, this compound also has some limitations. Its reactivity with NO can be influenced by other factors, such as pH and temperature, which can complicate experimental design. Additionally, the effects of this compound on biological systems can be complex and difficult to interpret.
Future Directions
There are several future directions for research involving N-[5-(3-phenoxypropyl)-1,3,4-thiadiazol-2-yl]tetrahydro-2-furancarboxamide. One area of interest is the role of NO in cancer progression. This compound has been shown to inhibit the growth of cancer cells in some studies, suggesting that NO may play a role in cancer development. Another area of interest is the use of this compound in the treatment of neurodegenerative diseases. This compound has been shown to have neuroprotective effects in some studies, suggesting that it may be a potential therapeutic agent for these conditions. Finally, there is interest in developing new NO scavengers with improved selectivity and stability, which could further enhance the usefulness of these compounds in scientific research.
Synthesis Methods
N-[5-(3-phenoxypropyl)-1,3,4-thiadiazol-2-yl]tetrahydro-2-furancarboxamide can be synthesized through a multistep process involving the reaction of several chemical intermediates. The synthesis of this compound typically involves the reaction of 3-phenoxypropylamine with 2-furancarboxylic acid to form an amide intermediate. This intermediate is then reacted with thionyl chloride and hydrazine hydrate to form the thiadiazole ring. The final product is obtained by reacting the thiadiazole intermediate with tetrahydrofuran.
Scientific Research Applications
N-[5-(3-phenoxypropyl)-1,3,4-thiadiazol-2-yl]tetrahydro-2-furancarboxamide has been used extensively in scientific research to study the role of NO in various physiological processes. NO is a signaling molecule that plays a critical role in many physiological functions, including blood pressure regulation, immune response, and neurotransmission. This compound can be used to selectively remove NO from biological systems, allowing researchers to study the effects of NO on these processes.
Properties
IUPAC Name |
N-[5-(3-phenoxypropyl)-1,3,4-thiadiazol-2-yl]oxolane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c20-15(13-8-4-11-22-13)17-16-19-18-14(23-16)9-5-10-21-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILXHFKTVEHDQGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)NC2=NN=C(S2)CCCOC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.